2-iodo-N-(4-methylphenyl)acetamide
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Description
2-Iodo-N-(4-methylphenyl)acetamide is a halogenated acetamide derivative characterized by an iodine atom at the α-carbon of the acetamide group and a para-methyl-substituted phenyl ring. Its molecular formula is C₉H₁₀INO, with a molecular weight of 303.10 g/mol (derived from analogs in ). The iodine substituent enhances electrophilicity, making it reactive in nucleophilic substitution reactions, while the methyl group on the phenyl ring contributes to hydrophobic interactions. This compound is of interest in medicinal chemistry, particularly in the development of antileukemic agents, as seen in structurally related iodoacetamide derivatives ().
Properties
IUPAC Name |
2-iodo-N-(4-methylphenyl)acetamide | |
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InChI |
InChI=1S/C9H10INO/c1-7-2-4-8(5-3-7)11-9(12)6-10/h2-5H,6H2,1H3,(H,11,12) | |
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InChI Key |
PJBYBSFZSYNAER-UHFFFAOYSA-N | |
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Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)CI | |
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Molecular Formula |
C9H10INO | |
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DSSTOX Substance ID |
DTXSID60308115 | |
| Record name | 2-Iodo-N-(4-methylphenyl)acetamide | |
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Molecular Weight |
275.09 g/mol | |
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CAS No. |
76809-60-4 | |
| Record name | NSC202403 | |
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| Record name | 2-Iodo-N-(4-methylphenyl)acetamide | |
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Comparison with Similar Compounds
Structural Analogs
Key Structural Insights :
- Halogen vs. Azido/Hydroxyl : Iodo and azido groups increase reactivity (e.g., in click chemistry), while hydroxyl improves solubility .
- Phenyl Substitution : Methyl (hydrophobic) vs. acetyl (electron-withdrawing) alters binding affinity in drug design .
Pharmacological Activity
- Antileukemic Potential: 2-Iodo-N-(4-methylphenyl)acetamide derivatives (e.g., compounds 14–15 in ) exhibit potent antileukemic activity (IC₅₀ < 1 µM) due to iodine’s ability to stabilize covalent bonds with biological targets .
Physicochemical Properties
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